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Compound of Interest

Compound Name: Zidesamtinib

Cat. No.: B10856204 Get Quote

Technical Support Center: Zidesamitinib
(Dasatinib)
Disclaimer: Information for a compound named "Zidesamitinib" is not readily available in the

public domain. The following information is provided for Dasatinib, a compound with a similar

name and belonging to the same class of tyrosine kinase inhibitors. It is highly probable that

"Zidesamitinib" was a typographical error for "Dasatinib." Please verify the identity of your

compound before proceeding with these protocols.

This guide provides researchers, scientists, and drug development professionals with essential

information on the stability and storage of Dasatinib for research purposes.

Frequently Asked Questions (FAQs)
Q1: What are the recommended storage conditions for solid Dasatinib?

A1: Solid Dasatinib should be stored in a well-closed container, protected from light. For long-

term storage, it is advisable to store the compound at -20°C. For short-term storage,

refrigeration at 2-8°C is acceptable. While some studies on oral anticancer medicines suggest

that storage at room temperature (15-25°C) may be acceptable for limited periods, controlled

temperature conditions are crucial for maintaining the integrity of research compounds.[1][2]

Q2: How should I store Dasatinib solutions?
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A2: The stability of Dasatinib in solution is dependent on the solvent and storage temperature.

For stock solutions prepared in solvents like DMSO, it is recommended to aliquot the solution

into single-use vials and store them at -20°C or -80°C to minimize freeze-thaw cycles. Some

small molecule kinase inhibitors have shown stability in plasma for at least 30 days at -20°C.[1]

However, it is always best practice to prepare fresh solutions for experiments or to validate the

stability of stock solutions under your specific storage conditions if they are to be stored for

extended periods.

Q3: What solvents can I use to dissolve Dasatinib?

A3: Dasatinib is classified as a Biopharmaceutics Classification System (BCS) Class II drug,

which means it has low aqueous solubility and high permeability.[3][4] Its aqueous solubility is

pH-dependent.[4] For research purposes, Dasatinib is typically dissolved in organic solvents

such as Dimethyl Sulfoxide (DMSO). The solubility in ethanol is approximately 3.4 mg/mL.[4]

For cell-based assays, it is crucial to ensure that the final concentration of the organic solvent

in the culture medium is not toxic to the cells.

Q4: Is Dasatinib sensitive to light or moisture?

A4: While specific photostability studies for Zidesamitinib are not available, it is general good

practice to protect all research compounds from light to prevent potential photodegradation.

Dasatinib has been studied in its hydrate and anhydrate forms, suggesting that it can interact

with water.[3] To ensure stability, it is recommended to store the compound in a dry

environment.
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Issue Potential Cause Recommended Solution

Compound precipitation in

aqueous buffer

Dasatinib has low aqueous

solubility, especially at neutral

pH.

- Ensure the final pH of the

solution is in a range where

Dasatinib is more soluble. -

Decrease the final

concentration of the compound

in the aqueous medium. - Use

a co-solvent or solubilizing

agent, but validate its

compatibility with your

experimental system.

Inconsistent experimental

results

- Compound degradation due

to improper storage. - Multiple

freeze-thaw cycles of stock

solutions. - Inaccurate

concentration of stock solution.

- Always store the solid

compound and stock solutions

at the recommended

temperatures and protect from

light. - Aliquot stock solutions

into single-use volumes to

avoid repeated freeze-thaw

cycles. - Re-evaluate the

concentration of the stock

solution, and if possible,

prepare a fresh solution.

Formation of unknown peaks

in chromatography

Compound degradation under

experimental conditions (e.g.,

exposure to strong acids,

bases, or oxidizing agents).

- Review the experimental

protocol for harsh chemical

conditions. - Forced

degradation studies have

shown that Dasatinib can

degrade under acidic, basic,

and oxidative stress.[5]

Minimize exposure to such

conditions if they are not part

of a planned degradation

study.
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Stability and Solubility Data
Table 1: Dasatinib Physicochemical Properties

Property Value Reference

BCS Class II [3][4]

Aqueous Solubility Low, pH-dependent [4]

Permeability High [3][4]

pKa
5.13, 7.19 (basic); 10.99

(acidic)
[3]

Melting Point ~285 °C [4]

Table 2: Recommended Storage Conditions Summary

Form Condition Temperature Duration

Solid
Well-closed container,

protected from light
-20°C Long-term

Solid
Well-closed container,

protected from light
2-8°C Short-term

Solution (in DMSO)
Aliquoted, single-use

vials
-20°C or -80°C Long-term

Experimental Protocols
Protocol 1: Preparation of a 10 mM Dasatinib Stock Solution in DMSO

Materials:

Dasatinib (solid)

Anhydrous Dimethyl Sulfoxide (DMSO)
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Sterile, amber microcentrifuge tubes

Calibrated analytical balance and appropriate weighing vessel

Vortex mixer

Procedure:

Allow the Dasatinib vial to equilibrate to room temperature before opening to prevent

moisture condensation.

Weigh the desired amount of Dasatinib powder accurately. For example, to prepare 1 mL

of a 10 mM solution, weigh out approximately 4.88 mg of Dasatinib (Molecular Weight:

488.01 g/mol ).

Add the appropriate volume of DMSO to the powder.

Vortex the solution until the Dasatinib is completely dissolved. Gentle warming (e.g., in a

37°C water bath) may be required to facilitate dissolution.

Aliquot the stock solution into smaller, single-use volumes in amber microcentrifuge tubes.

Store the aliquots at -20°C or -80°C.

Protocol 2: Forced Degradation Study Workflow

This protocol provides a general workflow for assessing the stability of Dasatinib under various

stress conditions, as recommended by ICH guidelines.[5]

Preparation: Prepare solutions of Dasatinib in a suitable solvent.

Stress Conditions:

Acidic Hydrolysis: Incubate the solution with an acid (e.g., 0.1 N HCl) at an elevated

temperature (e.g., 60°C).

Basic Hydrolysis: Incubate the solution with a base (e.g., 0.1 N NaOH) at an elevated

temperature.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.researchgate.net/figure/Degradation-pathways-of-Dasatinib-in-tablets-dosage-form_fig10_342196118
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10856204?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Oxidative Degradation: Treat the solution with an oxidizing agent (e.g., 3% H₂O₂).

Thermal Degradation: Expose the solid compound or a solution to high temperatures.

Photodegradation: Expose the solid compound or a solution to UV light.

Analysis: At specified time points, analyze the samples using a stability-indicating HPLC

method to separate the parent compound from any degradation products.

Characterization: Use techniques like LC-MS to identify the structure of any significant

degradation products.[5]
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Caption: Recommended workflow for preparing, storing, and using Dasatinib solutions in a

research setting.
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Caption: Conceptual overview of Dasatinib's susceptibility to degradation under forced stress

conditions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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